2-(5-Methyl-4-isoxazolyl)imidazo[1,2-a]pyridine

• IUPAC Name: 4-imidazo[1,2-a]pyridin-2-yl-5-methyl-1,2-oxazole
• InChI: InChI=1S/C11H9N3O/c1-8-9(6-12-15-8)10-7-14-5-3-2-4-11(14)13-10/h2-7H,1H3
• InChI Key: WJWBBLLJYULSCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C2=CN3C=CC=CC3=N2
• Molecular Formula: C11H9N3O
• DSSTOX Substance ID: DTXSID901243793
• Molecular Weight: 199.21 g/mol
• CAS No.: 478245-86-2

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,2-a]pyridine from readily available starting materials. The synthesis of this moiety from the easily available chemicals is desirable due to its tremendous use in the various branches of chemistry. Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis.

Chemical Reactions Analysis

A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones is compatible with a broad range of functional groups. The reaction also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Another study mentions the development of KRAS G12C inhibitors using imidazo[1,2-a]pyridine as the core backbone .

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been used to develop covalent inhibitors . These inhibitors work by forming a covalent bond with their target, which can lead to a more durable and effective response .

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives have been used in the development of novel kras g12c inhibitors . KRAS is a protein involved in sending signals within cells, and mutations in the KRAS gene are common in many types of cancer .

Pharmacokinetics

One study mentioned that a compound with an imidazo[1,2-a]pyridine scaffold displayed pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

Imidazo[1,2-a]pyridine derivatives have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) . Another study found that a compound with an imidazo[1,2-a]pyridine scaffold was a potent anticancer agent for KRAS G12C-mutated NCI-H358 cells .

Action Environment

The development of covalent inhibitors using imidazo[1,2-a]pyridine as the core backbone suggests that the compound’s action may be influenced by the chemical environment, including the presence of other molecules and conditions that facilitate the formation of covalent bonds .